Cas no 2411296-61-0 (1-Amino-2-fluoro-3-fluorosulfonyloxybenzene)

• Product Name: 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene
• CAS No: 2411296-61-0
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5464976
• Update Time: 2025-07-21

1-Amino-2-fluoro-3-fluorosulfonyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene
• 3-amino-2-fluorophenyl fluoranesulfonate
• Z3919187657

• Inchi： 1S/C6H5F2NO3S/c7-6-4(9)2-1-3-5(6)12-13(8,10)11/h1-3H,9H2
• InChI Key： UAESKOWDFPRFJD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=C(C=1F)N)F

Computed Properties

• Exact Mass: 208.99582052 g/mol
• Monoisotopic Mass: 208.99582052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8
• Molecular Weight: 209.17

Additional information on 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene

Introduction to 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene (CAS No: 2411296-61-0)

1-Amino-2-fluoro-3-fluorosulfonyloxybenzene, identified by the chemical compound code CAS No: 2411296-61-0, is a fluorinated aromatic amine featuring both fluorine and fluorosulfonyloxy substituents. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. The presence of multiple fluorine atoms introduces distinct electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis of 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene involves sophisticated organic transformations that highlight the importance of fluorine chemistry in modern pharmaceutical development. The introduction of fluorosulfonyloxy groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in optimizing pharmacokinetic profiles. Recent advancements in fluorination techniques have enabled more efficient and selective modifications, allowing chemists to explore diverse structural variations.

In the realm of medicinal chemistry, 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The fluorine atoms contribute to binding affinity by modulating hydrophobic interactions and hydrogen bonding capabilities, while the amino group provides a site for further functionalization. This dual functionality makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have demonstrated the utility of 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene in the development of small-molecule probes for biological assays. Researchers have leveraged its structural features to design compounds that interact with specific targets, such as protein kinases and transcription factors. The fluorosulfonyloxy group, in particular, has been shown to enhance binding interactions due to its ability to form strong hydrogen bonds and engage in dipole-dipole interactions with biological macromolecules.

The pharmacological potential of 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene has also been explored in preclinical models. Initial studies suggest that derivatives of this compound exhibit promising activity against various disease pathways. For instance, modifications at the amino group have led to compounds with enhanced selectivity for certain kinases, reducing off-target effects. Additionally, the presence of fluorine atoms has been linked to improved pharmacokinetic properties, including increased bioavailability and prolonged circulation times.

The role of fluorine chemistry in drug development cannot be overstated. Fluorinated compounds often exhibit superior metabolic stability compared to their non-fluorinated counterparts, which translates to better therapeutic outcomes. 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene exemplifies this trend by integrating multiple fluorine atoms into a single molecular framework. This design approach has been instrumental in creating drugs that are more resistant to degradation by enzymes and have longer half-lives.

From a synthetic perspective, 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene serves as a versatile intermediate that can be further functionalized to produce a wide range of derivatives. Researchers have employed various strategies, such as cross-coupling reactions and nucleophilic substitutions, to introduce additional substituents at different positions on the aromatic ring. These modifications allow for fine-tuning of physicochemical properties, enabling optimization for specific biological targets.

The impact of 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene on drug discovery is further underscored by its incorporation into several clinical candidates. While no direct therapeutic agent based solely on this compound has reached the market yet, its derivatives have shown encouraging results in early-stage trials. These findings highlight its significance as a lead compound or building block in the quest for novel treatments.

In conclusion, 1-Amino-2-fluoro-3-fluorosulfonyloxybenzene (CAS No: 2411296-61-0) represents a compelling example of how structural innovation driven by fluorine chemistry can yield valuable bioactive molecules. Its unique combination of functional groups and synthetic accessibility make it a cornerstone in modern drug design. As research continues to uncover new applications for this compound and its derivatives, its role in advancing therapeutic strategies is poised to grow even further.